Cas no 387824-53-5 (5-3-(Trifluoromethyl)phenylisoxazole)

• Product Name: 5-3-(Trifluoromethyl)phenylisoxazole
• CAS No: 387824-53-5
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 1069171
• PubChem ID: 2777659
• Update Time: 2025-06-08

5-3-(Trifluoromethyl)phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-[3-(Trifluoromethyl)phenyl]isoxazole
• 5-[3-(trifluoromethyl)phenyl]-1,2-oxazole
• MFCD02183550
• 5-(3-(Trifluoromethyl)phenyl)isoxazole
• FFWHCRKHMWGIBJ-UHFFFAOYSA-N
• 387824-53-5
• AKOS009158793
• DB-295934
• 5-3-(Trifluoromethyl)phenylisoxazole

• MDL： MFCD02183550
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-1-2-7(6-8)9-4-5-14-15-9/h1-6H
• InChI Key： FFWHCRKHMWGIBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2=CC=NO2)C=1)(F)F

Computed Properties

• Exact Mass: 213.04018
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

5-3-(Trifluoromethyl)phenylisoxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 5-3-(Trifluoromethyl)phenylisoxazole

Introduction to Compound with CAS No. 387824-53-5 and Product Name: 5-3-(Trifluoromethyl)phenylisoxazole

The compound with the CAS number 387824-53-5 and the product name 5-3-(Trifluoromethyl)phenylisoxazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological activity, making it a promising candidate for further research and development.

Isoxazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities. The integration of a trifluoromethyl group into the isoxazole framework introduces additional electronic and steric effects, which can modulate the compound's interaction with biological targets. This modification has been shown to improve the metabolic stability, lipophilicity, and overall pharmacokinetic profile of the molecule. The 5-3-(Trifluoromethyl)phenylisoxazole derivative, in particular, has been investigated for its potential role in inhibiting various enzymatic pathways and signaling cascades associated with inflammatory diseases and cancer.

Recent studies have highlighted the significance of trifluoromethyl-containing compounds in drug discovery. The fluorine atom's electronegativity significantly influences the compound's reactivity and binding affinity to biological targets. This property has been leveraged to develop novel therapeutic agents with enhanced efficacy and reduced side effects. The 5-3-(Trifluoromethyl)phenylisoxazole compound exemplifies this trend, demonstrating how structural modifications can lead to the discovery of new pharmacophores.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The 5-3-(Trifluoromethyl)phenylisoxazole derivative has been synthesized through multi-step organic reactions, employing advanced catalytic methods to ensure high yield and purity. The use of modern synthetic techniques has allowed chemists to explore complex molecular architectures with precision. This compound's synthesis involves strategic functional group transformations that highlight the versatility of modern organic chemistry.

The pharmacological evaluation of 5-3-(Trifluoromethyl)phenylisoxazole has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain management. Additionally, its interaction with other enzymatic targets suggests potential applications in treating neurological disorders and metabolic diseases.

The structural features of 5-3-(Trifluoromethyl)phenylisoxazole contribute to its unique pharmacological profile. The trifluoromethyl group enhances the compound's binding affinity by increasing lipophilicity while maintaining metabolic stability. This balance is crucial for achieving therapeutic efficacy without compromising safety. Furthermore, the isoxazole ring provides a scaffold that can be further modified to optimize drug-like properties such as solubility, bioavailability, and tissue distribution.

Advances in computational chemistry have played a pivotal role in understanding the behavior of 5-3-(Trifluoromethyl)phenylisoxazole at both molecular and cellular levels. Molecular docking studies have been instrumental in predicting how this compound interacts with biological targets such as receptors and enzymes. These simulations have provided valuable insights into the binding modes and affinity constants, guiding the design of next-generation derivatives with improved pharmacological properties.

The potential therapeutic applications of 5-3-(Trifluoromethyl)phenylisoxazole are vast. Initial preclinical data suggest that it may have utility in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. By modulating key signaling pathways associated with these diseases, this compound could offer a novel approach to managing symptoms and slowing disease progression. Ongoing clinical trials are expected to provide further evidence supporting its therapeutic potential.

The development of new pharmaceutical agents relies heavily on collaboration between chemists, biologists, and clinicians. The journey from laboratory synthesis to clinical application involves rigorous testing to ensure safety and efficacy. The case of 5-3-(Trifluoromethyl)phenylisoxazole underscores this collaborative effort, demonstrating how interdisciplinary research can lead to breakthroughs in drug discovery.

Future directions for research on 5-3-(Trifluoromethyl)phenylisoxazole include exploring novel synthetic routes to improve yield and scalability. Additionally, investigating its interactions with complex biological systems will provide deeper insights into its mechanisms of action. By leveraging cutting-edge technologies such as high-throughput screening and CRISPR-based genetic engineering, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,5-3-(Trifluoromethyl)phenylisoxazole, represented by CAS No. 387824-53-5, stands as a testament to the power of structural innovation in pharmaceutical chemistry. Its unique properties make it a compelling candidate for further exploration, offering hope for new therapeutic strategies across multiple disease areas.